2-Amino-8-bromoquinazoline-4-carboxylic acid
Description
2-Amino-8-bromoquinazoline-4-carboxylic acid (2-ABQC) is an organic compound that is used extensively in scientific research. It has a wide range of applications in the fields of biochemistry and physiology. 2-ABQC has a variety of biochemical and physiological effects, and it is a useful tool for lab experiments.
Scientific Research Applications
Synthesis and Fluorescent Applications The use of derivatives of 2-Amino-8-bromoquinazoline-4-carboxylic acid in the synthesis of fluorescent brightening agents has been explored. The synthesis involves a series of chemical reactions starting from bromoisatin, leading to the formation of various quinoline derivatives, which have potential applications as fluorescent agents (Rangnekar & Shenoy, 1987).
Antimicrobial Activity Research has been conducted on the synthesis of newer quinazolinones and their antimicrobial properties. This compound and its derivatives have been synthesized and evaluated for their antimicrobial efficacy, demonstrating potential in this field (Patel, Mistry & Desai, 2006).
Pharmacological and Chemical Properties The reduction of 2-amino tetrahydroquinazoline derivatives, including this compound, has been studied for understanding their pharmacological and chemical properties. These studies are crucial in comprehending the reactivity and potential applications of these compounds in various fields (Armarego & Milloy, 1973).
Photolabile Protecting Group The compound has been explored as a photolabile protecting group for carboxylic acids. Its high efficiency and sensitivity to multiphoton-induced photolysis make it a valuable tool in biological research, particularly for in vivo applications (Fedoryak & Dore, 2002).
Synthesis of Novel Compounds There have been efforts to synthesize novel compounds using this compound. These include various quinoline derivatives with potential applications in the chemical industry (Raveglia et al., 1997).
properties
IUPAC Name |
2-amino-8-bromoquinazoline-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrN3O2/c10-5-3-1-2-4-6(5)12-9(11)13-7(4)8(14)15/h1-3H,(H,14,15)(H2,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFQSEOVIDBBAJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)N=C(N=C2C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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